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Compound of Interest

Compound Name: C.I. Direct Red 84

Cat. No.: B15557289 Get Quote

An In-depth Technical Guide on the Safety and Handling of Direct Red 84

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific quantitative toxicological

data for Direct Red 84 (CAS No. 6409-83-2) is not readily available in publicly accessible

records. The following guide has been compiled using information on its chemical class

(polyazo direct dye), data from structurally similar compounds, and general safety protocols for

handling chemical dyes. All information should be used as a guideline and supplemented by a

formal risk assessment before use.

Substance Identification and Properties
Direct Red 84 is a multi-azo class direct dye.[1] Its fundamental properties are crucial for

understanding its behavior in experimental settings.

Table 1: Physical and Chemical Properties of Direct Red 84
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Property Value Source

C.I. Name Direct Red 84, C.I. 35760 [1]

CAS Number 6409-83-2 [1]

Molecular Formula C₄₅H₂₈N₁₀Na₄O₁₃S₄ [1]

Molecular Weight 1136.99 g/mol [1]

Appearance Dark red powder Inferred from similar dyes

| Solubility | Water soluble |[2] |

Toxicological Profile
Specific toxicological data for Direct Red 84 is not available. The information below is based on

general data for the azo dye class and related direct dyes. The primary toxicological concern

for azo dyes is their potential to metabolize into constituent aromatic amines, some of which

are known to be hazardous.[3][4]

Table 2: Toxicological Data (Based on Similar Azo Dyes)

Endpoint Result Remarks

Acute Oral Toxicity (LD50) No specific data available.

For a similar compound
(Direct Red 31), the LD50
(rat) is >2000 mg/kg,
suggesting low acute oral
toxicity.[2]

Skin Corrosion/Irritation No specific data available.
Generally considered unlikely

to be a skin irritant.[2]

Serious Eye Damage/Irritation No specific data available.

May cause eye irritation, a

common property of powdered

chemicals.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.worlddyevariety.com/direct-dyes/direct-red-84.html
http://www.worlddyevariety.com/direct-dyes/direct-red-84.html
http://www.worlddyevariety.com/direct-dyes/direct-red-84.html
http://www.worlddyevariety.com/direct-dyes/direct-red-84.html
https://www.dyespigments.net/assets/files/direct%20dyes/DIRECT%20RED%2031.pdf
https://pubmed.ncbi.nlm.nih.gov/38676865/
https://pollution.sustainability-directory.com/term/azo-dyes-toxicity/
https://www.dyespigments.net/assets/files/direct%20dyes/DIRECT%20RED%2031.pdf
https://www.dyespigments.net/assets/files/direct%20dyes/DIRECT%20RED%2031.pdf
https://www.dyespigments.net/assets/files/direct%20dyes/DIRECT%20RED%2031.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Mutagenicity/Carcinogenicity | No specific data available. | The primary long-term hazard of

azo dyes is linked to the potential carcinogenicity of their aromatic amine metabolites.[3][5] |

General Toxicity Mechanism of Azo Dyes
The toxicity of many azo dyes is not from the intact molecule but from its metabolic breakdown

products. Under reductive conditions (e.g., in the liver or by gut microflora), the azo bond (-

N=N-) can be cleaved to form aromatic amines.

Direct Red 84
(Intact Azo Dye)

Reductive Cleavage
(e.g., Liver Azo-reductases,

Intestinal Microflora)

Constituent
Aromatic Amines

Potential Toxic Effects
(e.g., Carcinogenicity,

Mutagenicity)
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Caption: General mechanism of azo dye toxicity via reductive cleavage.

Handling and Safety Precautions
Proper handling is essential to minimize exposure. Standard laboratory procedures for handling

powdered chemicals should be strictly followed.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure.
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Handling Direct Red 84?

Is it in solid/powder form?

Required PPE:
- Nitrile Gloves (EN374)

- Safety Goggles (EN166)
- Lab Coat

- Respiratory Protection (N95/FFP2)
(especially if weighing or creating dust)

Yes

Required PPE:
- Nitrile Gloves (EN374)

- Safety Goggles (EN166)
- Lab Coat

No (Solution)

Click to download full resolution via product page

Caption: PPE selection workflow for handling Direct Red 84.

Engineering Controls
Ventilation: Handle in a well-ventilated area. For weighing or procedures that may generate

dust, use a chemical fume hood or a ventilated balance enclosure.

Safety Stations: Ensure eyewash stations and safety showers are readily accessible.

Storage
Store in a cool, dry, well-ventilated area.

Keep container tightly closed and sealed.

Store away from strong oxidizing agents.

Emergency and First-Aid Procedures
Immediate and appropriate first-aid is critical in case of accidental exposure.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If breathing is difficult, give oxygen.

3. Seek medical attention if symptoms persist.

1. Remove contaminated clothing.
2. Wash skin thoroughly with soap and water.
3. Seek medical attention if irritation develops.

1. Immediately flush with water for 15 mins.
2. Hold eyelids open during flushing.
3. Seek immediate medical attention.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid decision workflow for Direct Red 84 exposure.

Experimental Protocols: Acute Oral Toxicity
Assessment
While specific studies on Direct Red 84 are unavailable, the following outlines a standard

methodology based on OECD Guideline 423 for assessing acute oral toxicity, which would be

used to determine an LD50 value.
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Phase 1: Preparation

Phase 2: In-Life Study

Phase 3: Analysis & Endpoint

Animal Selection & Acclimatization
(e.g., 3 female rats per step)

Dose Formulation
(Compound in vehicle, e.g., water)

Administer Starting Dose
(e.g., 300 mg/kg) via oral gavage

14-Day Observation Period
(Monitor mortality, clinical signs, body weight)

Evaluate Outcome

Study Complete
(Classification based on outcome)

Pre-defined endpoint met

Proceed to Lower or Higher Dose
(Using new animal group)

Endpoint not met

Click to download full resolution via product page

Caption: Experimental workflow for an acute oral toxicity study (OECD 423).

Methodology Details:

Animals: Healthy, young adult nulliparous, non-pregnant female rats are typically used.
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Housing: Animals are housed in standard conditions with controlled temperature, humidity,

and light cycle.

Procedure: The test is conducted in a stepwise manner using a small number of animals per

step. The outcome of each step determines the dose for the next.

Dose Administration: The substance is administered in a single dose by oral gavage. Animals

are fasted prior to dosing.

Observations: Animals are observed for mortality, signs of toxicity, and body weight changes

for up to 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the study.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories for acute oral toxicity.

Disposal Considerations
Waste Disposal: Dispose of this material and its container at a licensed hazardous-waste

disposal facility. Do not allow it to enter drains or waterways.

Contaminated Packaging: Empty containers should be treated as hazardous waste and

disposed of accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions-for-direct-red-84]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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